Ethyl 2-isonicotinoylthiophene-3-carboxylate

• Molecular Formula: C13H11NO3S
• Molecular Weight: 261.30 g/mol
• IUPAC Name: ethyl 2-(pyridine-4-carbonyl)thiophene-3-carboxylate
• InChI: InChI=1S/C13H11NO3S/c1-2-17-13(16)10-5-8-18-12(10)11(15)9-3-6-14-7-4-9/h3-8H,2H2,1H3
• InChI Key: AVJHCJIAQNZLLR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1)C(=O)C2=CC=NC=C2

Description

Ethyl 2-isonicotinoylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C13H11NO3S and its molecular weight is 261.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-isonicotinoylthiophene-3-carboxylic acid (2.2 g, 9.4 mmol) from example 2.1 and Cs2CO3 (6.2 g, 18.9 mmol) in CH3CN (500 mL) was added CH3CH2I (2.9 g, 18.9 mmol) dropwise. The mixture was stirred at 30° C. for 48 h. The mixture was filtered and concentrated to give the title compound as yellow oil (2.1 g, 85.5% yield).